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Compound of Interest

Compound Name: Oxazine 750

Cat. No.: B1220077

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis, chemical structure, and
spectroscopic properties of Oxazine 750, a fluorescent dye with applications in laser
technology and as a fluorescent probe. This document details a plausible synthetic pathway,
summarizes key quantitative data, and outlines the experimental protocols.

Chemical Structure and Properties

Oxazine 750, systematically named ethyl(3-oxa-14,21-
diazahexacyclo[15.7.1.02,15.04,13.07,12.021,25]pentacosa-1(25),2(15),4,7,9,11,13,16-octaen-
6-ylidene)azanium, is a complex heterocyclic organic cation.[1] Its structure features a
benzo[a]phenoxazinium core with a fused quinolizino ring system. This extensive conjugation is
responsible for its absorption and emission in the red to near-infrared region of the
electromagnetic spectrum. The molecule is typically available as a chloride or perchlorate salt.

[2]

Synthesis of Oxazine 750

While a specific, detailed experimental protocol for the synthesis of Oxazine 750 is not readily
available in the public domain, a plausible synthetic route can be constructed based on the
general synthesis of benzo[a]phenoxazinium dyes. This typically involves the acid-catalyzed
condensation of a nitrosated 3-aminophenol derivative with a suitable aromatic amine.
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Proposed Synthetic Workflow

The synthesis of Oxazine 750 likely proceeds through a multi-step process culminating in the
formation of the characteristic fused heterocyclic system. A key step is the acid-catalyzed
condensation of a nitrosated aminophenol with an appropriate bicyclic amine.
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Caption: A generalized workflow for the synthesis of Oxazine 750.

Experimental Protocols

The following is a plausible, reconstructed experimental protocol for the synthesis of Oxazine
750 based on general procedures for related oxazine dyes.[3]

Materials:

A suitable 3-aminophenol derivative

A julolidine-like bicyclic amine

Sodium nitrite

Hydrochloric acid
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e A suitable organic solvent (e.g., ethanol, dimethylformamide)
o Condensing agent (e.g., a strong acid)
Procedure:

 Nitrosation of the 3-aminophenol derivative: The chosen 3-aminophenol derivative is
dissolved in an acidic aqueous solution (e.g., hydrochloric acid) and cooled to 0-5 °C. An
agueous solution of sodium nitrite is then added dropwise while maintaining the low
temperature to yield the nitrosated intermediate.

» Condensation Reaction: The nitrosated intermediate is then added to a solution of the
bicyclic amine in an appropriate solvent. A strong acid is added as a condensing agent, and
the reaction mixture is heated to facilitate the cyclization and formation of the
benzo[a]phenoxazinium core.

« |solation and Purification: After the reaction is complete, the crude product is isolated, often
by precipitation upon cooling or addition of a non-solvent. Purification is typically achieved
through recrystallization from a suitable solvent or by column chromatography to yield the
pure Oxazine 750 dye.

Quantitative Data

The spectroscopic properties of Oxazine 750 are crucial for its applications. The following table
summarizes key quantitative data for Oxazine 750 in various solvents.
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Property Value Solvent Reference
Molecular Formula C24H24Ns0* - [1]
Molecular Weight 370.47 g/mol - [1]
Absorption Maximum )

666 Nnm Aqueous Media [4]
(Amax)
Absorption Shoulder )

612 nm Aqueous Media [4]
(Ashoulder)
Absorption Maximum

~650 nm Ethanol [4]
(Amax)
Emission Maximum

~690 nm Ethanol [5]
(Aem)
Fluorescence

<0.1 Ethanol [6]

Quantum Yield (®F)

Note: The fluorescence quantum yield provided is for the related Oxazine 1 perchlorate and
serves as an estimate for Oxazine 750.

Logical Relationships in Spectroscopic Analysis

The analysis of Oxazine 750's spectroscopic properties involves a logical flow from sample
preparation to data acquisition and interpretation.
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Caption: Logical workflow for spectroscopic characterization of Oxazine 750.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Oxazine 750 | C24H24N30+ | CID 194254 - PubChem [pubchem.ncbi.nim.nih.gov]

2. bocsci.com [bocsci.com]

3. GB2268506A - Process for the preparation of oxazine dyes - Google Patents
[patents.google.com]

4. rusjbpc.ru [rusjbpc.ru]

5. Synthesis and Properties of Benzo[a]phenoxazinium Chalcogen Analogues as Novel
Broad-Spectrum Antimicrobial Photosensitizers - PMC [pmc.ncbi.nim.nih.gov]

6. Fluorescence Efficiency of Laser Dyes - PMC [pmc.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1220077?utm_src=pdf-body-img
https://www.benchchem.com/product/b1220077?utm_src=pdf-body
https://www.benchchem.com/product/b1220077?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Oxazine-750
https://www.bocsci.com/oxazine-750-chloride-item-285584.html
https://patents.google.com/patent/GB2268506A/en
https://patents.google.com/patent/GB2268506A/en
https://rusjbpc.ru/temp/ccdd0124427d69e9014825b0f61052a7.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3071243/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3071243/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5293349/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Oxazine 750: A Comprehensive Technical Guide to its
Synthesis and Chemical Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220077#synthesis-and-chemical-structure-of-
oxazine-750]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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